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Compound Name: (1,2-13C2)dodecanoic acid
CAS No.: 287111-19-7
Cat. No.: B3334035
Get Quote
. J

As a Senior Application Scientist, | frequently see laboratories struggle to balance the stringent
anti-contamination requirements of stable isotope tracing with the fundamental chemical safety
protocols required for lipid handling. (1,2-13C2)dodecanoic acid (also known as 13C-lauric
acid) is a critical reagent used in metabolic flux analysis (MFA), lipidomics, and drug
development to trace mitochondrial 3-oxidation and lipid biosynthesis pathways[1][2].

Because 13C is a stable isotope, it emits no radiation; therefore, standard radiological controls
(e.g., dosimetry, acrylic shielding) are unnecessary. Instead, your operational focus must be
twofold: mitigating the severe chemical hazards of the parent fatty acid and preventing isotopic
cross-contamination.

Chemical Profile & Hazard Causality

To handle this compound safely, you must understand the mechanistic reasoning behind its
hazard classifications. The isotopic labeling does not alter the chemical toxicity of the parent
molecule, dodecanoic acid.

Quantitative Hazard Summary
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Property | Hazard Specification

287111-19-7 (1,2-13C2 Isotope) / 143-07-7
CAS Numbers

(Unlabeled)
Molecular Formula CH3(CH2)9(13C)H2(13C)O0OH
Physical State White crystalline solid / light powder

H318 (Serious Eye Damage), H411 (Toxic to
Aquatic Life)

GHS Hazard Codes

Signal Word Danger

The Causality of H318 (Serious Eye Damage)

Dodecanoic acid is a 12-carbon saturated fatty acid. It possesses a highly lipophilic
hydrocarbon tail and a reactive carboxylic acid head group. If this powder contacts the ocular
mucosa, its amphiphilic nature allows it to rapidly intercalate into and disrupt the lipid bilayers of
the corneal epithelium. This physicochemical disruption causes rapid cellular lysis, protein
denaturation, and potentially irreversible ocular tissue damage[3].

The Causality of H411 (Aquatic Toxicity)

Medium-chain fatty acids act as potent surfactants in aqueous environments. In aquatic
ecosystems, they alter water surface tension and directly disrupt the delicate lipid membranes
of fish gills, leading to asphyxiation[3]. This dictates strict zero-drain disposal policies.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE must be chosen to break a specific chain of exposure.
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PPE Category Specification Causality / Rationale

Mandatory. Standard safety
glasses with side shields are
) Snug-fitting chemical safety insufficient against the fine
Eye Protection i .
goggles or a full face shield. dust aerosols generated during
the weighing of this light

powder][3].

Nitrile provides excellent
chemical resistance to solid
o o fatty acids and the primary
) Nitrile gloves (minimum 0.11 )
Hand Protection ) organic solvents (ethanol,

mm thickness). )
methanol, chloroform) required
for downstream lipid

solubilization.

Prevents inhalation of H318-

] ) classified dust. Furthermore,
N95 respirator OR handling
) ) o N exhaled human breath
Respiratory exclusively within a certified ) ) )
) contains volatile organics that
chemical fume hood. ) ]
can cause trace isotopic

contamination.

Prevents incidental skin

] contact and mitigates
) Flame-resistant laboratory ]
Body Protection ) electrostatic transfer of the
coat.
expensive isotope powder to

operator clothing.

Operational Protocols: Metabolic Tracing Workflows

Fatty acids are inherently insoluble in aqueous cell culture media. To perform in vitro metabolic
flux analysis, (1,2-13C2)dodecanoic acid must be conjugated to Fatty Acid-Free Bovine
Serum Albumin (FAF-BSA). This mimics physiological lipid transport and facilitates cellular
uptake via transporters like CD36, preventing micelle-induced lipotoxicity[4][5].
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Protocol A: BSA-Conjugation of (1,2-13C2)Dodecanoic
Acid

Note: Perform all steps under aseptic conditions in a biological safety cabinet (BSC) after initial
solvent dissolution in a fume hood.

¢ Primary Solubilization: Weigh the desired mass of (1,2-13C2)dodecanoic acid using an
anti-static micro-spatula to prevent aerosolization. Dissolve the powder in absolute ethanol to
create a 50 mM stock solution. (Critical: Keep final ethanol concentration in cell culture below
0.1% v/v to avoid solvent-induced cytotoxicity).

o Carrier Preparation: Prepare a 10% (w/v) solution of FAF-BSA in serum-free DMEM or PBS.
Warm the solution to 37°C in a water bath to increase thermodynamic solubility[4].

o Complexation: While vortexing the warmed BSA solution continuously, add the 50 mM 13C-
dodecanoic acid stock dropwise. Maintain a physiological fatty acid-to-BSA molar ratio of
2.5:1 to 6:1[4][5].

o Sterilization & Storage: Adjust the pH to 7.4. Sterilize the conjugated complex by passing it
through a low-protein-binding 0.22 um PES syringe filter. Aliquot into amber glass vials,
overlay with argon gas to displace oxygen, and store at -20°C.

Protocol B: Intracellular Metabolite Extraction (Cold
Methanol Method)

To accurately quantify the 13C-labeled downstream metabolites (e.g., 13C-Acetyl-CoA from [3-
oxidation), cellular metabolism must be quenched instantaneously[6].

e Quenching: Rapidly aspirate the 13C-dosed culture media and wash the cell monolayer once
with ice-cold PBS.

o Extraction: Immediately add 80% ultra-cold (-80°C) methanol directly to the cells to halt all

enzymatic activity and precipitate proteins.

e Harvesting: Scrape the cells on ice, transfer the lysate to a pre-chilled microcentrifuge tube,
and incubate at -80°C for 15 minutes.
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e Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

e Drying: Transfer the metabolite-rich supernatant to a new vial and evaporate to dryness

under a gentle stream of nitrogen gas prior to LC-MS/MS analysis|[6].

Workflow Visualization

Phase 1: Aseptic Preparation
Weigh (1,2-13C2)Dodecanoic Acid
& Dissolve in EtOH

Add dropwise to BSA

Phase 2: Carrier Conjugation
Complex with Fatty Acid-Free BSA

(e.g., 2.5:1 Molar Ratio)

Sterile filter (0.22 um)

Phase 3: Metabolic Dosing
Incubate with Cell Culture
(e.g., HepG2 or CT26 cells)

24-48h Incubation

Phase 4: Quenching & Extraction

Cold Methanol Extraction
Harvest Intracellular Metabolites

Centrifuge & Dry

Phase 5: Flux Analysis
LC-MS/MS Isotopologue Profiling
(Quantify 13C-Metabolites)

Click to download full resolution via product page

Metabolic Flux Workflow: BSA-conjugation of (1,2-13C2)dodecanoic acid to LC-MS/MS
profiling.

Spill Response & Disposal Plans

Tech Support
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A poorly managed spill of (1,2-13C2)dodecanoic acid compromises both laboratory safety and
the isotopic baseline of your facility.

o Solid Spills: Do not dry sweep, as this will aerosolize the H318-classified powder. Lightly mist
the spilled powder with water or ethanol to suppress dust. Use non-sparking tools to scoop
the material into a chemically compatible, sealable hazardous waste container.

o Liquid Spills (Solvent/BSA mixtures): Absorb the liquid using an inert material such as
vermiculite or laboratory sand. Following removal, thoroughly wash the spill area with a
strong detergent and water to remove residual lipid films, which create severe slip hazards.

o Disposal Plan: Due to its H411 (Toxic to Aquatic Life) classification, never dispose of
dodecanoic acid or its conjugated media down the sink[3]. Collect all solid waste,
contaminated PPE, and solvent mixtures in designated, clearly labeled hazardous organic
waste containers for high-temperature incineration according to local, state, and federal
environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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